2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide

• Molecular Formula: C23H20ClN3O4
• Molecular Weight: 437.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C23H20ClN3O4/c1-23(2,31-16-9-7-15(24)8-10-16)22(28)26-17-13-14(6-11-18(17)29-3)21-27-20-19(30-21)5-4-12-25-20/h4-13H,1-3H3,(H,26,28)
• InChI Key: QJJAQPDQPNECSE-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)OC)OC4=CC=C(C=C4)Cl

Description

2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide, also known as JNJ-1661010, is a small molecule inhibitor that has been synthesized for scientific research purposes. This compound has shown potential for use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide works by inhibiting the activity of the PI3K/AKT/mTOR signaling pathway. This pathway is involved in various cellular processes, including cell growth, proliferation, and survival. By inhibiting this pathway, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide can inhibit the growth and proliferation of cancer cells. In addition, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to inhibit the aggregation of amyloid beta peptides, which is believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to have several biochemical and physiological effects. In cancer research, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to inhibit the activity of the PI3K/AKT/mTOR signaling pathway, leading to decreased cell growth and proliferation. In addition, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to inhibit the aggregation of amyloid beta peptides, which is believed to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide in lab experiments is its specificity for the PI3K/AKT/mTOR signaling pathway. This allows researchers to study the effects of inhibiting this pathway without affecting other cellular processes. However, one limitation of using 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide. One direction is to further investigate its potential for use in the treatment of various cancers, including breast cancer and lung cancer. Another direction is to investigate its potential for use in the treatment of neurodegenerative disorders, such as Parkinson's disease. Furthermore, future studies could focus on improving the solubility of 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide, which could make it more useful for certain lab experiments.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide involves several steps, including the reaction of 4-chlorophenol with 2-bromo-5-methoxybenzoic acid, followed by the reaction of the resulting product with 2-amino-5-(2-methoxyphenyl)oxazole. The final step involves the reaction of the intermediate product with 2-methyl-2-[(2-methylpropanoyl)amino]propanoic acid. The overall yield of the synthesis process is approximately 30%.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been extensively studied for its potential use in the treatment of various diseases. In cancer research, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to inhibit the growth of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. In addition, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide has shown potential for use in the treatment of neurodegenerative disorders, such as Alzheimer's disease, by inhibiting the aggregation of amyloid beta peptides.